molecular formula C9H10N2O B8648129 4-Acetyl-3,5-dimethyl-1H-pyrrole-2-carbonitrile

4-Acetyl-3,5-dimethyl-1H-pyrrole-2-carbonitrile

Cat. No.: B8648129
M. Wt: 162.19 g/mol
InChI Key: KLSUZGOTWZFVDG-UHFFFAOYSA-N
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Description

4-Acetyl-3,5-dimethyl-1H-pyrrole-2-carbonitrile is a useful research compound. Its molecular formula is C9H10N2O and its molecular weight is 162.19 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H10N2O

Molecular Weight

162.19 g/mol

IUPAC Name

4-acetyl-3,5-dimethyl-1H-pyrrole-2-carbonitrile

InChI

InChI=1S/C9H10N2O/c1-5-8(4-10)11-6(2)9(5)7(3)12/h11H,1-3H3

InChI Key

KLSUZGOTWZFVDG-UHFFFAOYSA-N

Canonical SMILES

CC1=C(NC(=C1C(=O)C)C)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

3,5-Dimethyl-1H-pyrrole-2-carbonitrile (1.2 g, 10 mmol) was dissolved in anhydrous 1,2-dichloroethane (15 mL) and AlCl3 (2.93 g, 22 mmol) was added proportion-wise. The reaction vessel was purged with N2 and was cooled in an ice-water bath. AcCl (0.71 mL, 10 mmol) was added dropwise and the mixture was stirred for 1 h with cooling and for a further 3 h at room temperature. The reaction mixture was quenched by careful addition of 2 M aq HCl. The acidity of the mixture was adjusted to approximately pH 6 by addition of NaHCO3. After separation of the organic phase, the aqueous phase was extracted with EtOAc (3×100 mL). The combined organic phases were washed (H2O, then brine), dried (MgSO4), and filtered. The solvent was evaporated to afford of 4-acetyl-3,5-dimethyl-1H-pyrrole-2-carbonitrile (1.42 g, 88%) as a pale tan solid. 1H-NMR (CDCl3) δ: 2.44 (s, 3H, CH3), 2.45 (s, 3H, CH3), 2.54 (s, 3H, CH3), 8.75 (br. s, 1H, NH).
Quantity
1.2 g
Type
reactant
Reaction Step One
Quantity
15 mL
Type
solvent
Reaction Step One
Name
Quantity
2.93 g
Type
reactant
Reaction Step Two
Name
Quantity
0.71 mL
Type
reactant
Reaction Step Three

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